Ethyl 2-(3-methylpiperidin-4-yl)acetate hydrochloride
Overview
Description
Ethyl 2-(3-methylpiperidin-4-yl)acetate hydrochloride is a chemical compound with the CAS Number: 1630907-26-4 . It has a molecular weight of 221.73 . The compound is a solid at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H19NO2.ClH/c1-3-13-10(12)6-9-4-5-11-7-8(9)2;/h8-9,11H,3-7H2,1-2H3;1H . This code represents the molecular structure of the compound.Physical And Chemical Properties Analysis
The compound is a solid at room temperature . More detailed physical and chemical properties are not available in the sources I found.Scientific Research Applications
Industrial and Space Applications
Ethyl acetate, structurally similar to Ethyl 2-(3-methylpiperidin-4-yl)acetate hydrochloride, is used as a solvent in various industrial applications. It is notably used in space missions, as it has been detected in the International Space Station (ISS) atmosphere and is known to off-gas from building materials. This has led to the development of Spaceflight Maximum Allowable Concentrations (SMACs) to ensure the safety of astronauts during space missions. The substance is known for its relatively straightforward toxicological properties, with rapid absorption and conversion to ethanol by carboxyesterases. Studies have indicated that exposure to certain concentrations can lead to mild irritation but no lasting effects, highlighting its relative safety in controlled environments (Williams & Ryder, 2023).
Process Intensification in Chemical Production
Ethyl acetate is extensively used as a solvent and main ingredient in various consumer products. The review on the ethyl acetate esterification process has revealed several advantages of process intensification techniques over traditional processes. Techniques like Reactive distillation and microwave reactive distillation have been highlighted for their energy-saving potential and economic effectiveness due to reduced capital investment. These advancements are essential in enhancing the production rate and purity of ethyl acetate, showcasing the substance's versatility and value in chemical manufacturing processes (Patil & Gnanasundaram, 2020).
Environmental and Health Considerations
In the context of environmental and health safety, it's crucial to understand the toxicity and biodegradation potential of compounds structurally related to Ethyl 2-(3-methylpiperidin-4-yl)acetate hydrochloride. For instance, ethyl tert-butyl ether (ETBE) has been studied for its biodegradation and fate in soil and groundwater. The presence of microorganisms capable of degrading ETBE underlines the potential for bioremediation strategies to mitigate environmental contamination. This knowledge is pivotal in assessing the environmental impact and ensuring the safe use of such compounds (Thornton et al., 2020).
Safety and Hazards
properties
IUPAC Name |
ethyl 2-(3-methylpiperidin-4-yl)acetate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19NO2.ClH/c1-3-13-10(12)6-9-4-5-11-7-8(9)2;/h8-9,11H,3-7H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UDTVCWPDJXTKJC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1CCNCC1C.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.72 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-(3-methylpiperidin-4-yl)acetate hydrochloride | |
CAS RN |
1630907-26-4 |
Source
|
| Record name | 4-Piperidineacetic acid, 3-methyl-, ethyl ester, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1630907-26-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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